Cas no 955028-18-9 (1,5-dimethyl-1H-imidazole-2-carbaldehyde)

1,5-Dimethyl-1H-imidazole-2-carbaldehyde is a versatile heterocyclic aldehyde with applications in organic synthesis and pharmaceutical research. Its structure features a reactive formyl group at the 2-position of the imidazole ring, enabling its use as a key intermediate in the preparation of more complex molecules, such as ligands or bioactive compounds. The presence of methyl substituents at the 1- and 5-positions enhances its stability while maintaining reactivity. This compound is particularly valuable in medicinal chemistry for the development of imidazole-based derivatives, which are known for their diverse biological activities. Its well-defined purity and consistent performance make it a reliable choice for research and industrial applications.
1,5-dimethyl-1H-imidazole-2-carbaldehyde structure
955028-18-9 structure
Product Name:1,5-dimethyl-1H-imidazole-2-carbaldehyde
CAS No:955028-18-9
MF:C6H8N2O
MW:124.1405210495
MDL:MFCD10700242
CID:2852890
PubChem ID:28951043
Update Time:2025-06-15

1,5-dimethyl-1H-imidazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1,5-dimethyl-1H-imidazole-2-carbaldehyde
    • SCHEMBL3953092
    • 1,5-Dimethyl-1H-imidazole-2-carboxaldehyde
    • FNB02818
    • AT15705
    • LS-11817
    • STL411797
    • Z1198279984
    • 815-675-4
    • EN300-155271
    • KXTVDKIRYKCHRB-UHFFFAOYSA-N
    • DB-147083
    • AB62623
    • ALBB-032110
    • 955028-18-9
    • MFCD10700242
    • CS-0374107
    • AKOS005169632
    • MDL: MFCD10700242
    • Inchi: 1S/C6H8N2O/c1-5-3-7-6(4-9)8(5)2/h3-4H,1-2H3
    • InChI Key: KXTVDKIRYKCHRB-UHFFFAOYSA-N
    • SMILES: O=CC1=NC=C(C)N1C

Computed Properties

  • Exact Mass: 124.063662883Da
  • Monoisotopic Mass: 124.063662883Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 266.4±33.0 °C at 760 mmHg
  • Flash Point: 114.9±25.4 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

1,5-dimethyl-1H-imidazole-2-carbaldehyde Security Information

1,5-dimethyl-1H-imidazole-2-carbaldehyde Pricemore >>

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Additional information on 1,5-dimethyl-1H-imidazole-2-carbaldehyde

Comprehensive Overview of 1,5-dimethyl-1H-imidazole-2-carbaldehyde (CAS No. 955028-18-9)

1,5-dimethyl-1H-imidazole-2-carbaldehyde (CAS No. 955028-18-9) is a specialized organic compound belonging to the imidazole family, a class of heterocyclic compounds widely utilized in pharmaceuticals, agrochemicals, and material science. This compound features a carbaldehyde functional group at the 2-position of the imidazole ring, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C6H8N2O, and unique structure have garnered attention for applications in drug discovery and catalysis.

The growing interest in imidazole derivatives stems from their versatility in medicinal chemistry. Researchers frequently search for "1,5-dimethyl-1H-imidazole-2-carbaldehyde uses" or "CAS 955028-18-9 synthesis" to explore its potential in developing novel therapeutics. Recent studies highlight its role as a precursor for bioactive molecules, particularly in designing enzyme inhibitors and antimicrobial agents. The compound’s aldehyde group offers a reactive site for further functionalization, enabling the creation of diverse molecular architectures.

In the context of green chemistry, 1,5-dimethyl-1H-imidazole-2-carbaldehyde has been investigated for its compatibility with sustainable synthesis methods. Queries like "eco-friendly imidazole derivatives" reflect the industry’s shift toward environmentally benign processes. This compound’s stability under mild conditions aligns with trends favoring reduced solvent waste and energy-efficient reactions, making it a candidate for green synthetic routes.

From a commercial perspective, suppliers and manufacturers often emphasize high-purity CAS 955028-18-9 for research and industrial applications. The demand for "custom synthesis of imidazole carbaldehydes" underscores its niche market relevance. Analytical techniques such as HPLC and NMR are routinely employed to verify the compound’s purity, ensuring compliance with stringent quality standards.

Beyond pharmaceuticals, 1,5-dimethyl-1H-imidazole-2-carbaldehyde finds utility in material science, particularly in designing coordination polymers and metal-organic frameworks (MOFs). These applications leverage the compound’s ability to act as a ligand, forming stable complexes with transition metals. Such innovations address search trends like "imidazole-based materials for catalysis" and "MOF design strategies," highlighting interdisciplinary interest.

Safety and handling of 1,5-dimethyl-1H-imidazole-2-carbaldehyde are also frequently queried topics. While not classified as hazardous, proper storage in cool, dry environments is recommended to maintain stability. Researchers often seek "imidazole derivative safety protocols" to ensure compliance with laboratory best practices.

In summary, 1,5-dimethyl-1H-imidazole-2-carbaldehyde (CAS No. 955028-18-9) represents a multifaceted compound with significant potential across scientific disciplines. Its structural features and reactivity profile continue to inspire innovations, aligning with contemporary search trends and industrial priorities.

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